Cas no 1448855-50-2 (1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine
• CAS No: 1448855-50-2
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5576800
• Update Time: 2025-06-09

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(cyclopropylmethyl)-3-phenyl-

• Inchi： 1S/C13H15N3/c14-13-8-12(11-4-2-1-3-5-11)15-16(13)9-10-6-7-10/h1-5,8,10H,6-7,9,14H2
• InChI Key： VCPYSEDTMMWBIL-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(N)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine: An Overview of a Promising Compound (CAS No. 1448855-50-2)

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 1448855-50-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a cyclopropylmethyl group at the 1-position and a phenyl group at the 3-position. The presence of these substituents imparts distinct physicochemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have explored the pharmacological profile of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory disorders. These findings suggest that 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound possesses potent anticonvulsant activity, making it a potential candidate for the treatment of epilepsy and other seizure disorders. The mechanism of action is thought to involve modulation of GABAergic neurotransmission, which plays a crucial role in regulating neuronal excitability.

The pharmacokinetic profile of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine has been extensively studied to assess its suitability for clinical development. In animal models, this compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively delivered via oral administration. Furthermore, preliminary toxicology studies have not revealed any significant adverse effects at therapeutic doses, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties consistent with preclinical data. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

The structural versatility of pyrazoles has led to extensive synthetic efforts aimed at optimizing the properties of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine. Chemists have explored various synthetic routes to access this compound, including transition-metal-catalyzed cross-coupling reactions and multicomponent reactions. These synthetic strategies not only provide efficient access to the target molecule but also allow for the introduction of functional groups that can enhance its biological activity or improve its pharmacological profile.

In conclusion, 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 1448855-50-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs for treating inflammatory and neurological disorders.